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Compound of Interest

Compound Name: 1,2-Dichloro-2-butene

Cat. No.: B087124 Get Quote

This guide provides essential safety and logistical information for the proper disposal of 1,2-
dichloro-2-butene, ensuring the safety of laboratory personnel and compliance with

environmental regulations. Researchers, scientists, and drug development professionals

should adhere to these procedures to mitigate risks associated with this hazardous chemical.

1. Immediate Safety and Handling Precautions

1,2-Dichloro-2-butene is a flammable and toxic compound that requires careful handling in a

controlled laboratory environment. Before beginning any disposal-related activities, it is

imperative to read and understand the Safety Data Sheet (SDS) for the specific isomer being

handled, as properties can vary. The information provided here is based on data for closely

related dichlorobutene isomers.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield that complies with OSHA's

eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.

Hand Protection: Wear appropriate protective gloves to prevent skin exposure.

Body Protection: Wear appropriate protective clothing to minimize contact with skin. A lab

coat or chemical-resistant apron is recommended.
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Respiratory Protection: If working outside a chemical fume hood or if exposure limits are

exceeded, use a NIOSH/MSHA or European Standard EN 149 approved respirator.

Engineering Controls:

Always handle 1,2-dichloro-2-butene in a well-ventilated area, preferably within a chemical

fume hood.

Ensure that eyewash stations and safety showers are in close proximity to the workstation.

Use explosion-proof electrical, ventilating, and lighting equipment to prevent ignition of

flammable vapors.

2. Spill and Emergency Procedures

In Case of a Spill:

Evacuate: Immediately evacuate all personnel from the spill area.

Ventilate: Ensure the area is well-ventilated to disperse flammable vapors, if it is safe to do

so.

Contain: For small spills, absorb the chemical with an inert material such as sand, earth, or

vermiculite. Do not use combustible materials like sawdust.

Collect: Use non-sparking tools to collect the absorbed material and place it in a suitable,

closed container for disposal.

Decontaminate: Clean the spill area thoroughly.

Report: Report the spill to the appropriate environmental health and safety department.

First Aid Measures:

Inhalation: Move the victim to fresh air and keep them at rest in a position comfortable for

breathing. If not breathing, give artificial respiration. Seek immediate medical attention.[1][2]
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Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water/shower

for at least 15 minutes. Seek immediate medical attention.[1][2]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. Seek immediate medical attention.[1][2]

Ingestion: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.[1][2]

3. Disposal Plan

The disposal of 1,2-dichloro-2-butene must be conducted in accordance with local, state, and

federal regulations. This chemical is considered hazardous waste.

Step-by-Step Disposal Procedure:

Containerization:

Collect waste 1,2-dichloro-2-butene in a dedicated, properly labeled, and sealed

container.

The container must be made of a material compatible with the chemical.

Do not mix with other waste streams unless explicitly instructed to do so by your

institution's waste management guidelines.

Labeling:

Clearly label the waste container with "Hazardous Waste," the chemical name "1,2-
Dichloro-2-butene," and any other information required by your institution.

Storage:

Store the waste container in a designated satellite accumulation area (SAA) that is in

close proximity to the point of generation.[3]

The storage area should be a cool, dry, and well-ventilated location, away from heat,

sparks, and open flames.
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Keep the container tightly closed when not in use.

Arranging for Pickup:

Contact your institution's environmental health and safety (EHS) department to arrange for

the pickup and disposal of the hazardous waste.

Provide them with all necessary information about the waste, including the chemical name

and quantity.

Documentation:

Maintain a record of the amount of 1,2-dichloro-2-butene disposed of and the date of

disposal.

Regulatory Considerations:

Under the Resource Conservation and Recovery Act (RCRA), 1,4-dichloro-2-butene is listed

as a hazardous waste with the EPA hazardous waste number U074.[4] While 1,2-dichloro-2-
butene is not explicitly listed, its similar structure and properties suggest it should be treated

with the same level of caution and disposed of as a hazardous waste.

Quantitative Data Summary
The following table summarizes key quantitative data for dichlorobutene isomers, which should

be considered when handling and disposing of 1,2-dichloro-2-butene.
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Property Value Isomer

Molecular Formula C4H6Cl2 (E)-1,2-dichloro-2-butene[5]

Molecular Weight 124.99 g/mol (E)-1,2-dichloro-2-butene[5]

Boiling Point Approx. 100°C (E)-1,2-dichloro-2-butene[5]

Density Approx. 1.14 g/cm³ (E)-1,2-dichloro-2-butene[5]

Flash Point 9 °C (48.2 °F) trans-1,4-dichloro-2-butene[6]

Boiling Point 152 °C cis-1,4-dichloro-2-butene

Melting Point -48 °C cis-1,4-dichloro-2-butene

Density 1.188 g/mL at 25 °C cis-1,4-dichloro-2-butene

Disposal Workflow
The following diagram illustrates the procedural workflow for the proper disposal of 1,2-
dichloro-2-butene.

Caption: Disposal Workflow for 1,2-Dichloro-2-butene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safe Disposal of 1,2-Dichloro-2-butene: A Procedural
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b087124#1-2-dichloro-2-butene-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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